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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analytical characterization of 2,2'-Dinitrobibenzyl, a key intermediate in pharmaceutical

synthesis. The information is intended for researchers, scientists, and professionals in drug

development and organic synthesis.

Physicochemical Properties
2,2'-Dinitrobibenzyl is a yellow crystalline solid at room temperature.[1] It is sparingly soluble

in water but shows solubility in organic solvents such as ethanol and acetone.[1] Key

physicochemical data are summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₂N₂O₄ [1][2]

Molecular Weight 272.26 g/mol [2]

CAS Number 16968-19-7 [1]

Melting Point 121-122 °C [3][4]

Boiling Point (Predicted) 391.6 ± 22.0 °C at 760 mmHg [2][3]

Density (Experimental) 1.452 g/cm³ [5]

Appearance

Light yellow powder/White to

Orange to Green powder to

crystal

[1][6]

Spectroscopic Data
The structural identity of 2,2'-Dinitrobibenzyl is well-characterized by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus Solvent
Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Assignment

¹H CDCl₃ 7.96 dd 8.2, 1.2 H-3

7.54 pseudo t H-5

7.42 dd 7.7, 1.3 H-6

7.38 pseudo t H-4

3.25 s CH₂

¹³C CDCl₃ 149.37

136.01

133.30

132.49

127.56

124.84

34.44

Source:[4]

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of 2,2'-Dinitrobibenzyl shows characteristic

fragmentation patterns.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/synthesis/2-2-dinitrodibenzyl.htm
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Relative Intensity (%) Assignment

273 1 [M+H]⁺

255 8

237 9

178 21

136 100

120 70

92 85

Source:[4]

Infrared (IR) Spectroscopy
Key IR absorption bands are observed at: 2962, 2854, 2343, 1608, 1576, 1509, 1443, 1344,

1310, 1262, 1201, 1164, 1126, 1073, 1041, 959, 859, 787, 749, 704, 666, 567, 531, 421 cm⁻¹.

[4]

X-ray Crystallography
Single-crystal X-ray diffraction analysis has provided detailed insights into the three-

dimensional structure of 2,2'-Dinitrobibenzyl.

Parameter Value

Crystal System Monoclinic

Space Group P2/c

Unit Cell Dimensions
a = 7.5678 (8) Åb = 14.4964 (16) Åc = 5.9874

(5) Åβ = 108.607 (6)°

Volume 622.52 (11) Å³

Z 2
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Source:[5]

In the solid state, the molecule possesses an inversion center at the midpoint of the ethylene

bridge.[5] The nitro group is inclined at an angle of 33.2° to the plane of the phenyl ring.[5]

Synthesis and Reactivity
2,2'-Dinitrobibenzyl is primarily synthesized via the oxidative coupling of 2-nitrotoluene. It

serves as a crucial intermediate in the synthesis of the antiepileptic drug Carbamazepine.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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